Cas no 114969-80-1 (5-Bromo-4-methylpyrimidine-2-carbonitrile)
114969-80-1 structure
Product Name:5-Bromo-4-methylpyrimidine-2-carbonitrile
CAS No:114969-80-1
MF:C6H4BrN3
MW:198.020059585571
CID:2877084
PubChem ID:13860977
Update Time:2025-04-21
5-Bromo-4-methylpyrimidine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- DTXSID501272277
- 2-Pyrimidinecarbonitrile, 5-bromo-4-methyl-
- SCHEMBL14142809
- DB-427592
- 5-Bromo-4-methyl-2-pyrimidinecarbonitrile
- 114969-80-1
- 5-Bromo-4-methylpyrimidine-2-carbonitrile
-
- Inchi: 1S/C6H4BrN3/c1-4-5(7)3-9-6(2-8)10-4/h3H,1H3
- InChI Key: QDFZOFDLUXSSEY-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C#N)N=C1C
Computed Properties
- Exact Mass: 196.95886Da
- Monoisotopic Mass: 196.95886Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.6Ų
5-Bromo-4-methylpyrimidine-2-carbonitrile Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
114969-80-1 (5-Bromo-4-methylpyrimidine-2-carbonitrile) Related Products
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